Cas no 832087-85-1 (Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro-)

• Product Name: Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro-
• CAS No: 832087-85-1
• MF: C₁₁H₁₁FO₅
• MW: 242.200447320938
• CID: 676747
• PubChem ID: 71416105
• Update Time: 2025-04-19

Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro-
• 4-(3-carboxypropoxy)-3-fluorobenzoic acid
• DTXSID10835507
• 832087-85-1

• Inchi： 1S/C11H11FO5/c12-8-6-7(11(15)16)3-4-9(8)17-5-1-2-10(13)14/h3-4,6H,1-2,5H2,(H,13,14)(H,15,16)
• InChI Key： DTJKZYQYLQKNHI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OCCCC(=O)O

Computed Properties

• Exact Mass: 242.05905161g/mol
• Monoisotopic Mass: 242.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8Ų